![molecular formula C5H5N3O2 B078374 2-Nitropyridin-3-amine CAS No. 13269-19-7](/img/structure/B78374.png)
2-Nitropyridin-3-amine
Overview
Description
2-Nitropyridin-3-amine, also known as 2-NP, is an organic compound with a molecular formula of C5H5N3O2. It is a white-yellow crystalline solid that is soluble in water, ethanol, and methanol. 2-NP is an important reagent in organic synthesis, particularly in the synthesis of heterocyclic compounds. It is also used in the preparation of pharmaceuticals, dyes, and other organic compounds.
Scientific Research Applications
Formation of Aminals via Pummerer Rearrangement : 2-Amino-3-nitropyridine reacts with acid chlorides, leading to the formation of aminals like N,N′-bis(3-nitro-2-pyridinylimino)methylene. This process involves a Pummerer type rearrangement and is significant for the synthesis of complex organic compounds (Rakhit, Georges, & Bagli, 1979).
Selective Vicarious Nucleophilic Amination : 3-Nitropyridine compounds can be aminated using reagents like hydroxylamine and 4-amino-1,2,4-triazole, providing a method for preparing 3- or 4-substituted-2-amino-5-nitropyridines. This method is important for the synthesis of specific nitropyridine derivatives (Bakke, Svensen, & Trevisan, 2001).
Synthesis of 3-Substituted 2-Aminopyridines : There's an efficient method for substituting 3-fluoro-2-nitropyridine with various nitrogen-containing heterocycles and aliphatic amines. This synthesis is regioselective and provides reasonable yields, which is crucial for developing specific nitrogen-containing compounds (Culshaw et al., 2012).
Oxidative Nucleophilic Substitution of Hydrogen : The amination of 3-nitropyridines with aromatic amides led to the formation of 3-nitro-substituted N, N′-dipyridinylamines. This reaction pathway offers an approach to synthesize novel nitropyridine derivatives (Patriciu et al., 2007).
Kinetics of Nucleophilic Substitutions at the Pyridine Ring : The study of kinetics in reactions involving 2-chloro-3-nitropyridine with various amines provides insights into the factors influencing reaction rates and mechanisms, critical for understanding and optimizing synthetic pathways (Hamed, 1997).
Nitro-Group Migration in Nucleophilic Substitution Reaction : In reactions involving 3-bromo-4-nitropyridine with amines, an unexpected nitro-group migration product was observed. This finding is important for understanding reaction mechanisms and designing specific chemical transformations (Yao, Blake, & Yang, 2005).
Handling Hydrogen Peroxide Oxidations on a Large Scale : The synthesis of 5-Bromo-2-nitropyridine from the corresponding amine via hydrogen peroxide oxidation demonstrates a scalable, safe, and reproducible protocol. This is significant for industrial-scale chemical production (Agosti et al., 2017).
Oxidative S N H Alkyl Carbamoyl Amination of 3-Nitropyridine : A method for oxidative S N H alkyl carbamoyl amination of 3-nitropyridine in anhydrous DMSO was developed. This method led to the formation of nitro and nitroso pyridine derivatives, which is a novel observation and valuable for synthesizing a range of N-oxides (Avakyan et al., 2017).
Safety and Hazards
Future Directions
While specific future directions for 2-Nitropyridin-3-amine were not found in the search results, the synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons is a promising method for the preparation of various pyridin-5-ols and pyridin-N-oxides . This could potentially be applied to this compound and similar compounds in future research.
Mechanism of Action
Target of Action
3-Amino-2-Nitropyridine, also known as 2-Nitro-3-pyridinamine or 2-Nitropyridin-3-amine, is a chemical compound that has been used in various chemical reactions . . It’s important to note that the targets can vary depending on the specific context of use, such as the type of reaction or the presence of other compounds .
Mode of Action
The mode of action of 3-Amino-2-Nitropyridine is primarily through its chemical reactivity. For instance, it has been used in the synthesis of substituted cyclic urea derivatives . The nitro group in the compound can undergo various reactions, including reduction and substitution . The exact interaction with its targets and the resulting changes would depend on the specific reaction conditions and the presence of other reactants .
Biochemical Pathways
It’s known that nitropyridines can participate in various chemical reactions, potentially affecting multiple biochemical pathways . For example, they can be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Pharmacokinetics
As a small molecule, it’s likely to have good bioavailability, but the exact properties would depend on factors such as the route of administration and the presence of other compounds .
Result of Action
The result of 3-Amino-2-Nitropyridine’s action is primarily the formation of new compounds through chemical reactions . For example, it can be used to synthesize a variety of substituted pyridines . The exact molecular and cellular effects would depend on the specific reaction conditions and the presence of other reactants .
Action Environment
The action, efficacy, and stability of 3-Amino-2-Nitropyridine can be influenced by various environmental factors. These include the reaction conditions (such as temperature and pH), the presence of other reactants, and the specific application . For example, in Suzuki–Miyaura coupling, the reaction conditions are exceptionally mild and functional group tolerant .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-amino-2-nitropyridine are not fully understood yet. It is known that the compound can interact with various enzymes, proteins, and other biomolecules. For instance, it has been found to undergo reactions with hydrazine hydrate, resulting in the elimination of the amino group and reduction of the nitro group
Molecular Mechanism
It is known that the compound undergoes a reaction mechanism that is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift
properties
IUPAC Name |
2-nitropyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O2/c6-4-2-1-3-7-5(4)8(9)10/h1-3H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZBKVUGZEAJYHH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50157715 | |
Record name | 2-Nitropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50157715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13269-19-7 | |
Record name | 2-Nitro-3-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13269-19-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Nitropyridin-3-amine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013269197 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Nitropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50157715 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-nitropyridin-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.950 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-Nitro-3-pyridinamine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q6TX9YD3KT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Can 3-Amino-2-nitropyridine be synthesized from N-(3-pyridyl)nitramine?
A: While 3-Amino-2-nitropyridine is a potential rearrangement product of N-(3-pyridyl)nitramine, research indicates this is not a viable synthetic route []. Instead of the desired rearrangement, N-(3-pyridyl)nitramine undergoes a different reaction pathway in the presence of concentrated sulfuric acid. This reaction yields 3-hydroxypyridine and 3,3′-azoxypyridine as identified products []. The study suggests N-(3-pyridyl)hydroxylamine as a key intermediate in this transformation [].
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